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Compound of Interest

Compound Name: Oganomycin GB

Cat. No.: B1252931 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the core physicochemical

properties and stability of Vancomycin, a critical glycopeptide antibiotic. The information is

curated to support research, development, and clinical application of this essential therapeutic

agent. It is important to note that searches for "Oganomycin GB" did not yield relevant results;

this document focuses on Vancomycin, a compound with extensive documentation matching

the requested parameters.

Physicochemical Properties
Vancomycin is a complex glycopeptide antibiotic derived from Streptomyces orientalis.[1][2] Its

intricate structure dictates its physical and chemical characteristics, which are fundamental to

its formulation and therapeutic action.

Table 1: Key Physicochemical Properties of Vancomycin
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Property Value Source

Molecular Formula C₆₆H₇₅Cl₂N₉O₂₄ [1]

Molecular Weight 1449.2 g/mol [1]

Appearance Tan to brown solid/powder [1]

Solubility

Water: >100 mg/mLMethanol:

Moderately solubleHigher

alcohols, acetone, ether:

Insoluble

[1]

pKa Values ~2.9, 7.2, 8.6, 9.6, 10.5, 11.7 [3]

LogP -3.1 [1]

UV Max Absorption (in water) 282 nm [1]

Stability Profile
The stability of Vancomycin is a critical factor in its preparation, storage, and administration.

Degradation can lead to loss of potency and the formation of potentially undesirable

byproducts.

2.1. pH and Temperature Stability

Vancomycin's stability is highly pH-dependent. Titration above pH 11 and below pH 1 is

irreversible and results in the loss of antibiotic potency.[3] The optimal pH for stability is

generally between 4 and 5.

Temperature also plays a significant role. While refrigeration at 2-8°C is standard for

reconstituted solutions, studies have shown varying stability depending on concentration and

storage conditions. For instance, solutions at 5 and 10 mg/mL in PVC bags were stable for 58

days at +4°C.[4] At a higher concentration of 83 mg/mL in 5% dextrose, vancomycin was stable

for 72 hours at +37°C.[4]

Table 2: Stability of Vancomycin Solutions under Various Conditions
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Concentrati
on

Diluent
Storage
Container

Temperatur
e

Duration of
Stability

Source

5 mg/mL Not specified PVC bag
+4°C (light

protected)
7 days [4]

5 mg/mL Not specified PVC bag

+22°C (no

light

protection)

48 hours [4]

5 and 10

mg/mL
Not specified PVC bag

+4°C (no light

protection

specified)

58 days [4]

83 mg/mL 5% Dextrose Not specified +37°C 72 hours [4]

80 mg/mL Saline Syringe

Not specified

(during 24h

infusion)

Visible

particles after

22 hours

[4]

2.2. Degradation Pathways

Under stress conditions such as heat, acidic, and basic environments, Vancomycin can

degrade. Studies have identified several degradation products.[4][5] For example, under heat,

two degradation peaks have been observed, while acidic and basic conditions each produce a

distinct degradation peak.[4] Research has also explored the degradation of vancomycin in

aquatic environments, identifying four primary degradation products.[6]

Experimental Protocols
3.1. Determination of Physicochemical Properties

A common method for determining the dissociation constants (pKa values) of Vancomycin is

through electrometric and spectrophotometric titrations.[3] The molecular weight and structure

are typically confirmed using techniques like mass spectrometry.[1]

3.2. Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method
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A validated HPLC method is crucial for assessing the chemical stability of Vancomycin and

detecting degradation products.

Workflow for HPLC Stability Testing:

Sample Preparation
(Reconstitution & Dilution)

HPLC Analysis
(C18 column, mobile phase gradient)

UV Detection
(e.g., at 282 nm)

Data Analysis
(Peak area, retention time)

Stability Assessment
(% remaining, degradation products)

Click to download full resolution via product page

Caption: High-level workflow for HPLC-based stability testing of Vancomycin.

Signaling Pathways and Mechanism of Action
Vancomycin exerts its antibacterial effect by inhibiting a specific step in the synthesis of the

peptidoglycan layer of the bacterial cell wall in Gram-positive bacteria.[1]

Mechanism of Action:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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